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Compound of Interest

Compound Name: Boc-NH-PEG11-NH2

Cat. No.: B1681950

Technical Guide: Safety and Handling of Boc-NH-
PEG11-NH2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
Boc-NH-PEG11-NH2, a heterobifunctional PROTAC linker. It is crucial to note that while some
suppliers classify this compound as non-hazardous, others provide safety data for structurally
similar, shorter-chain analogs that indicate potential hazards. Therefore, a cautious approach to
handling is recommended.

Section 1: Hazard Identification and Classification

There is conflicting information regarding the hazard classification of Boc-NH-PEGylated
amines. A Safety Data Sheet (SDS) for a generic "Boc-NH-PEG-NH2" indicates it is not a
hazardous substance.[1] However, an SDS for the shorter analog, Boc-NH-PEG3, and data
from PubChem for similar molecules, suggest potential hazards.[2][3][4] For the purpose of
ensuring laboratory safety, this guide will present the more stringent hazard classifications.

GHS Hazard Classification (Based on Analog Data)
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Hazard Class Category
Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity, Single Exposure

(Respiratory Tract Irritation)

GHS Label Elements (Based on Analog Data)

Pictogram Signal Word Hazard Statement(s)

H302: Harmful if swallowed.[2]
H315: Causes skin irritation.[2]
[3] H319: Causes serious eye
irritation.[2][3] H335: May
cause respiratory irritation.[2]

[3]

= Warning

Section 2: Precautionary Measures and Handling

Given the potential hazards, the following precautionary measures should be strictly adhered to
when handling Boc-NH-PEG11-NH2.

Precautionary Statements
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Type Statement Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[2]
Wash hands thoroughly after
P264 _
handling.[2]
Do not eat, drink or smoke
P270 _ _
when using this product.[2]
Use only outdoors or in a well-
P271 _
ventilated area.[2]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[2]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[2]
IF INHALED: Remove victim to
fresh air and keep at rest in a
P304 + P340

position comfortable for
breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

P330

Rinse mouth.[2]

P362 + P364

Take off contaminated clothing

and wash it before reuse.[2]

Section 3: Experimental Protocols for Safe Handling
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The following protocols are based on standard laboratory procedures for handling potentially
hazardous chemicals.

Personal Protective Equipment (PPE)

Eye Protection: Use chemical safety goggles with side-shields.[2]

Hand Protection: Wear protective gloves (e.g., nitrile rubber).[2]

Skin and Body Protection: Wear impervious clothing, such as a lab coat.[2]

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[2]
Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[2]

o Ensure an eyewash station and safety shower are readily accessible.[2]
General Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly and that you are
working in a designated, well-ventilated area.

» Dispensing: Avoid creating dust or aerosols. If the compound is a solid, weigh it out carefully.
If it is a liquid, handle it with care to avoid splashes.

e Use: When using the compound in reactions, ensure all equipment is properly set up to
prevent leaks or spills.

o Cleaning: After handling, wash hands and any exposed skin thoroughly with soap and water.
[2] Decontaminate all work surfaces and equipment.

o Storage: Store the compound in a tightly sealed container in a dry, dark place at the
recommended temperature, typically -20°C for long-term storage.[5]

Section 4: First-Aid and Emergency Procedures

First-Aid Measures
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Exposure Route Procedure

Move the person to fresh air. If not breathing,

Inhalation _ o o
give artificial respiration.[1]

Skin Contact Wash off with soap and plenty of water.[1]
Eye Contact Flush eyes with water as a precaution.[1]
) Never give anything by mouth to an

Ingestion

unconscious person. Rinse mouth with water.[1]

Fire-Fighting Measures

e Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam as extinguishing
media.

» Wear a self-contained breathing apparatus for firefighting if necessary.[1]
Accidental Release Measures

» Evacuate personnel to a safe area.

o Ensure adequate ventilation.

o Wear appropriate PPE.

» Absorb spills with an inert material (e.g., vermiculite, dry sand) and place in a chemical
waste container.[1]

e Do not flush into the sewer system.[1]

Section 5: Physical and Chemical Properties
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Property Value

CAS Number 1233234-77-9[5][6]
Molecular Formula C29H60N2013[5][6]
Molecular Weight 644.79 g/mol [5][6]
Appearance Liquid[6]

Storage Temperature -20°C[5]

Section 6: Stability and Reactivity

 Stability: The product is stable under normal operating and storage conditions.[1]
» Conditions to Avoid: High temperatures and frequent exposure.[1]
o Materials to Avoid: Strong oxidizing agents.[1]

e Hazardous Polymerization: Will not occur.[1]

Visualized Workflows

The following diagrams illustrate key logical relationships and workflows for handling Boc-NH-
PEG11-NH2 safely.
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Caption: A logical workflow for the safe handling of Boc-NH-PEG11-NH2.
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Skin or Eye Contact

IF IN EYES:
Rinse cautiously with water for several minutes
IF ON SKIN:
Wash with plenty of soap and water
T

Exposure Event Inhalation

Seek Medical Attention
(If symptoms persist)

| IFINHALED: H
Move to fresh air

Ingestion

IF SWALLOWED:
Rinse mouth

Click to download full resolution via product page

Caption: Emergency response protocol for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. biochempeg.com [biochempeg.com]
¢ 2. file.medchemexpress.com [file.medchemexpress.com]

o 3. Tert-butyl (2-(2-(2-hydroxyethoxy)ethoxy)ethyl)carbamate | C11H23NOS5 | CID 15742132 -
PubChem [pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1681950?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681950?utm_src=pdf-custom-synthesis
https://www.biochempeg.com/usr/uploads/msds/Boc-NH-PEG-NH2.pdf
https://file.medchemexpress.com/batch_PDF/HY-W017772/Boc-NH-PEG3-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-PEG3-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-PEG3-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. tert-butyl N-{2-[2-(2-aminoethoxy)ethoxy]ethyl}carbamate | C11H24N204 | CID 9881394 -
PubChem [pubchem.ncbi.nim.nih.gov]

5. medkoo.com [medkoo.com]

6. Boc-NH-PEG11-NH2 | PROTAC Linker | TargetMol [targetmol.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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